Cas no 2228322-92-5 (5-(1-ethynylcyclopropyl)-1H-1,3-benzodiazole)

• Product Name: 5-(1-ethynylcyclopropyl)-1H-1,3-benzodiazole
• CAS No: 2228322-92-5
• MF: C₁₂H₁₀N₂
• MW: 182.221202373505
• CID: 5804166
• PubChem ID: 165945532
• Update Time: 2025-06-16

5-(1-ethynylcyclopropyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethynylcyclopropyl)-1H-1,3-benzodiazole
• 2228322-92-5
• EN300-1784997

• Inchi： 1S/C12H10N2/c1-2-12(5-6-12)9-3-4-10-11(7-9)14-8-13-10/h1,3-4,7-8H,5-6H2,(H,13,14)
• InChI Key： RBQLZCSLCAOEOK-UHFFFAOYSA-N
• SMILES： N1C=NC2=CC=C(C=C12)C1(C#C)CC1

Computed Properties

• Exact Mass: 182.084398327g/mol
• Monoisotopic Mass: 182.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 5-(1-ethynylcyclopropyl)-1H-1,3-benzodiazole

Introduction to 5-(1-ethynylcyclopropyl)-1H-1,3-benzodiazole (CAS No. 2228322-92-5)

5-(1-ethynylcyclopropyl)-1H-1,3-benzodiazole, with the CAS number 2228322-92-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazoles, which are widely studied for their diverse biological activities, including anxiolytic, sedative, and anticonvulsant properties. The unique structural features of 5-(1-ethynylcyclopropyl)-1H-1,3-benzodiazole make it a promising candidate for further investigation and potential therapeutic applications.

The core structure of 5-(1-ethynylcyclopropyl)-1H-1,3-benzodiazole consists of a benzodiazole ring system fused to a cyclopropyl group through an ethynyl linker. This combination introduces significant steric and electronic effects that can influence the compound's pharmacological properties. Recent studies have highlighted the importance of these structural modifications in modulating the binding affinity and selectivity of benzodiazoles to their target receptors, particularly the GABAA receptor.

In terms of synthetic methodology, the preparation of 5-(1-ethynylcyclopropyl)-1H-1,3-benzodiazole typically involves several key steps. The synthesis often begins with the formation of the cyclopropyl ethynyl intermediate, which is then coupled with a suitable benzodiazole precursor. Various catalytic systems and reaction conditions have been explored to optimize the yield and purity of the final product. For instance, palladium-catalyzed cross-coupling reactions have been shown to be highly effective in constructing the desired carbon-carbon bonds.

The biological activity of 5-(1-ethynylcyclopropyl)-1H-1,3-benzodiazole has been evaluated in several preclinical studies. In vitro assays have demonstrated that this compound exhibits potent binding to GABAA receptors, which are crucial for modulating neuronal excitability and synaptic transmission. Additionally, in vivo studies using animal models have shown that 5-(1-ethynylcyclopropyl)-1H-1,3-benzodiazole can produce significant anxiolytic effects without causing sedation or motor impairment at therapeutic doses. These findings suggest that this compound may have a favorable safety profile compared to traditional benzodiazepines.

Beyond its potential as an anxiolytic agent, 5-(1-ethynylcyclopropyl)-1H-1,3-benzodiazole has also been investigated for its neuroprotective properties. Research has indicated that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These neuroprotective effects are thought to be mediated through its interaction with GABAA receptors and other cellular signaling pathways.

The pharmacokinetic properties of 5-(1-ethynylcyclopropyl)-1H-1,3-benzodiazole have also been studied to assess its suitability for clinical development. Preclinical data suggest that this compound has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for oral administration. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

In conclusion, 5-(1-ethynylcyclopropyl)-1H-1,3-benzodiazole (CAS No. 2228322-92-5) represents a promising new addition to the family of benzodiazoles with potential applications in treating anxiety disorders and neurodegenerative diseases. Ongoing research continues to explore its mechanism of action, safety profile, and therapeutic potential. As more data become available from clinical trials, it is anticipated that this compound will contribute significantly to the development of novel therapeutic strategies in these areas.